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Compound of Interest

Compound Name: Beryllium diiodide

cat. No.: B1593921

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at beryllium diiodide (Belz), a compound of interest in
various chemical and materials science applications. Below, you will find its core chemical data,
physical properties, synthesis protocols, and key applications, with a strong emphasis on safety
and handling due to the toxic nature of beryllium compounds.

Core Chemical Data

Beryllium diiodide is an inorganic compound with the chemical formula Belz.[1][2] It is
recognized by several identifiers, the most critical of which is its CAS number for unambiguous
identification in research and regulatory contexts.

Identifier Value

CAS Number 7787-53-3[1][3][4][5][6][7]

IUPAC Name beryllium diiodide[4][5]

Molecular Formula Belz[1][3][4][5][6][7]

Molecular Weight 262.821 g/mol [1][3][4]1[8]

Synonyms Beryllium iodide, Beryllium iodide (Bel2)[1][5][7]
EC Number 232-119-0[1][51[9]

PubChem CID 82231[8][9]
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Physical and Chemical Properties

Beryllium diiodide is a white, hygroscopic crystalline solid that appears as colorless needles.
[1][7][9] It is highly reactive with water and requires careful handling in a moisture-free
environment. The molecule has a linear geometry, and while the individual Be-I bonds are
polar, the overall molecule is nonpolar due to its symmetry.[10]

Property Value
Appearance Colorless, hygroscopic needles[1][7][9]
Melting Point 480 °C (896 °F)[1][3][7][]
Boiling Point 488 - 590 °C (910.4 - 1094 °F)[1][3][9]
Density 4.32 g/lem3[1][3][7]
- Reacts violently with water; soluble in ethanol[1]
Solubility
[7]
Exists in two polymorphic forms, both featuring
Structure tetrahedral Be2* centers with bridging iodide

ligands.[2]

Experimental Protocols: Synthesis of Beryllium
Diiodide
Several methods for the synthesis of anhydrous beryllium diiodide have been documented.

Due to the hazardous nature of beryllium and the reactivity of the compounds, these
procedures must be carried out with stringent safety controls.

Method 1: Direct Reaction of Elements
This is a common method for preparing beryllium iodide.
e Reaction: Be + |2 — Bel2z[2]

e Procedure: Beryllium metal is reacted with elemental iodine at elevated temperatures,
typically between 500 °C and 700 °C.[2][7]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.lookchem.com/casno7787-53-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5246315.htm
https://www.americanelements.com/beryllium-iodide-7787-53-3
https://www.guidechem.com/guideview/lab/is-beryllium-diiodide-polar-or-nonpolar.html
https://www.lookchem.com/casno7787-53-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5246315.htm
https://www.americanelements.com/beryllium-iodide-7787-53-3
https://www.lookchem.com/casno7787-53-3.html
https://www.webelements.com/compounds/beryllium/beryllium_diiodide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5246315.htm
https://www.americanelements.com/beryllium-iodide-7787-53-3
https://www.lookchem.com/casno7787-53-3.html
https://www.webelements.com/compounds/beryllium/beryllium_diiodide.html
https://www.americanelements.com/beryllium-iodide-7787-53-3
https://www.lookchem.com/casno7787-53-3.html
https://www.webelements.com/compounds/beryllium/beryllium_diiodide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5246315.htm
https://www.lookchem.com/casno7787-53-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5246315.htm
https://en.wikipedia.org/wiki/Beryllium_iodide
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://en.wikipedia.org/wiki/Beryllium_iodide
https://en.wikipedia.org/wiki/Beryllium_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5246315.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Refined Protocol: To prevent explosive reactions from direct contact at high temperatures, a
modified procedure can be used. Beryllium powder and iodine are sealed in a quartz
ampoule. The mixture is first heated to 200 °C to sublime the iodine, separating the
reactants. The reaction vessel is then heated to 400 °C for 24 hours to allow the reaction to
proceed safely.[11] The resulting Belz can be purified by sublimation.[11]

Method 2: Reaction with Beryllium Carbide
An alternative synthesis route involves the reaction of beryllium carbide with hydrogen iodide.
o Reaction: Be2C + 4HI - 2Belz + CHa4[7]

e Procedure: This gas-phase reaction is carried out by passing hydrogen iodide gas over
beryllium carbide at approximately 700 °C.[7]

Method 3: Synthesis of an Ether Adduct
For applications requiring a less reactive form, a dietherate complex can be synthesized.
e Reaction: Be + |2 + 2 O(CzHs)2 — Bel2(O(Cz2Hs)2)2[2]

e Procedure: The oxidation of beryllium metal is conducted in an ether suspension, which
results in the formation of the colorless dietherate complex.[2] This complex can also be
formed by suspending anhydrous beryllium iodide in diethyl ether.[2]
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Synthesis of Beryllium Diiodide

Method 1: Direct Reaction Method 3: Ether Adduct Method 2: From Carbide
Beryllium (Be) Powder lodine (I2) | | Diethyl Ether | Hydrogen lodide (HI) Gas | Beryllium Carbide (BezC)
l l
Y Y Y Y Y
Seal Be and I2 React in Ether o
in Quartz Ampoule Suspension React at 700°C
Y Y Y
Heat to 200°C . -
(Sublime I2) Bel2(O(CzHs)2)2 Beryllium Diiodide (Belz)
Y
Heat to 400°C
(24 hours)

Y
Beryllium Diiodide (Bel2)

v

Purify via Sublimation

v

Pure Belz
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Application Workflow: Beryllium Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Cas 7787-53-3,BERYLLIUM IODIDE | lookchem [lookchem.com]

. Beryllium iodide - Wikipedia [en.wikipedia.org]

. WebElements Periodic Table » Beryllium » beryllium diiodide [webelements.com]
. beryllium diiodide [webbook.nist.gov]

. pschemicals.com [pschemicals.com]

. beryllium diiodide [webbook.nist.gov]

. BERYLLIUM IODIDE | 7787-53-3 [chemicalbook.com]

. Beryllium iodide | Bel2 | CID 82231 - PubChem [pubchem.ncbi.nim.nih.gov]

°
© 0] ~ » &) EaN w N -

. americanelements.com [americanelements.com]
e 10. Page loading... [guidechem.com]
e 11. Simple Synthesis of Beryllium Halides - ChemistryViews [chemistryviews.org]

« To cite this document: BenchChem. [Beryllium Diiodide: A Technical Overview]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1593921#cas-
number-for-beryllium-diiodide]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1593921?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593921?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno7787-53-3.html
https://en.wikipedia.org/wiki/Beryllium_iodide
https://www.webelements.com/compounds/beryllium/beryllium_diiodide.html
https://webbook.nist.gov/cgi/inchi?ID=C7787533&Mask=1
https://www.pschemicals.com/?p=product&CAS_nr=7787-53-3&id=816502
https://webbook.nist.gov/cgi/cbook.cgi?ID=7787-53-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5246315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Beryllium-iodide
https://www.americanelements.com/beryllium-iodide-7787-53-3
https://www.guidechem.com/guideview/lab/is-beryllium-diiodide-polar-or-nonpolar.html
https://www.chemistryviews.org/details/news/11073058/Simple_Synthesis_of_Beryllium_Halides/
https://www.benchchem.com/product/b1593921#cas-number-for-beryllium-diiodide
https://www.benchchem.com/product/b1593921#cas-number-for-beryllium-diiodide
https://www.benchchem.com/product/b1593921#cas-number-for-beryllium-diiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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